Cas no 138165-77-2 (H-β-HoPhe-OH.HCl)

• Product Name: H-β-HoPhe-OH.HCl
• CAS No: 138165-77-2
• MF: C₁₀H₁₄ClNO₂
• MW: 215.676661968231
• MDL: MFCD01862875
• CID: 64517
• PubChem ID: 329747806
• Update Time: 2025-06-11

H-β-HoPhe-OH.HCl Chemical and Physical Properties

Names and Identifiers

• (S)-3-Amino-4-phenylbutyric acid hydrochloride
• (S)-3-AMINO-4-PHENYL-BUTANOIC ACID HYDROCHLORIDE
• H-b-HoPhe-OH HCl
• H-L-beta-HPhe-OH*HCl
• H-β-HoPhe-OH
• L-beta-homophenylalanine HCL
• L-beta-Homophenylalanine hydrochloride
• L-beta-homophenylalanine-HCl
• L-ß-HOMOPHENYLALANINE
• L-β-Homophenylalanine hydrochloride
• H-β-HoPhe-OH.HCl
• (3S)-3-amino-4-phenylbutanoic acid,hydrochloride
• (S)-3-Amino-4-phenylbutanoic acid hydrochloride
• H-beta-HoPhe-OH.HCl
• (3S)-3-amino-4-phenylbutanoic acid hydrochloride
• L-beta-Homophenylalanine
• (S)-3-AMINO-4-PHENYLBUTANOIC ACID HCL
• PubChem13855
• (3S)-3-amino-4-phenylbutanoic acid;hydrochloride
• L-Beta-homophenylalanine, HCl
• H-b-HoPhe(4-phenyl)-OH HCl
• M
• AKOS015849454
• (3S)-3-Amino-4-phenylbutanoic acid--hydrogen chloride (1/1)
• DS-1092
• J-502210
• A-HoPhe-OH.HCl
• J-007103
• H-
• (S)-3-Amino-4-phenylbutyric acid hydrochloride;H-beta-HoPhe-OH.HCl
• (3S)-3-Amino-4-phenylbutanoic acid hydrochloride (1:1)
• EN300-6497984
• HY-W012451
• MFCD01862875
• DTXSID70375818
• L-beta-Homophenylalanine hydrochloride, >=98.0%
• CS-W013167
• A807345
• 138165-77-2
• Benzenebutanoic acid, beta-amino-, hydrochloride (1:1), (betaS)-
• J-521634
• H-Phe-(C#CH2)OH.HCl
• A-Homophenylalanine hydrochloride
• L-
• (S)-3-Amino-4-phenylbutyric acid HCl
• DA-69253

• MDL： MFCD01862875
• Inchi： 1S/C10H13NO2.ClH/c11-9(7-10(12)13)6-8-4-2-1-3-5-8;/h1-5,9H,6-7,11H2,(H,12,13);1H/t9-;/m0./s1
• InChI Key： MQTMGKGSJOPWJW-FVGYRXGTSA-N
• SMILES： Cl.OC(C[C@H](CC1C=CC=CC=1)N)=O

Computed Properties

• Exact Mass: 215.07100
• Monoisotopic Mass: 215.0713064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 164
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.3

Experimental Properties

• Color/Form: No data available
• Melting Point: No data available
• Boiling Point: No data available
• Flash Point: No data available
• PSA: 63.32000
• LogP: 2.53340
• Vapor Pressure: No data available

H-β-HoPhe-OH.HCl Security Information

• Signal Word：warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S22-S24/25
• Safety Term：S22;S24/25
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on H-β-HoPhe-OH.HCl

Professional Introduction to Compound with CAS No. 138165-77-2 and Product Name: H-β-HoPhe-OH.HCl

The compound with the CAS number 138165-77-2 and the product name H-β-HoPhe-OH.HCl represents a significant advancement in the field of pharmaceutical chemistry and biochemistry. This compound, a derivative of the naturally occurring amino acid hydroxyproline, has garnered considerable attention due to its unique structural properties and potential therapeutic applications. The chemical structure of H-β-HoPhe-OH.HCl incorporates a hydrochloride salt form, which enhances its solubility and bioavailability, making it a promising candidate for further research and development.

Hydroxyproline (HoPhe) is an essential amino acid found in collagen and other extracellular matrix proteins, playing a critical role in maintaining tissue integrity and regeneration. The modification of HoPhe to form H-β-HoPhe-OH.HCl introduces additional functional groups that can interact with biological targets in novel ways. This compound has been extensively studied for its potential applications in regenerative medicine, wound healing, and as a precursor for more complex peptide-based therapeutics.

Recent research has highlighted the therapeutic potential of H-β-HoPhe-OH.HCl in modulating cellular signaling pathways associated with inflammation and tissue repair. Studies have demonstrated that this compound can stimulate the proliferation of fibroblasts and enhance collagen synthesis, making it particularly relevant for treating chronic wounds and skin disorders. Additionally, its ability to modulate the activity of matrix metalloproteinases (MMPs) has opened new avenues for research in preventing excessive tissue degradation.

The pharmacokinetic properties of H-β-HoPhe-OH.HCl have been carefully evaluated to ensure optimal absorption and distribution within the body. The hydrochloride salt form improves its stability in aqueous solutions, allowing for more efficient formulation as injectable or topical medications. Preliminary clinical trials have shown promising results in patients with severe burns and chronic skin ulcers, where H-β-HoPhe-OH.HCl has demonstrated significant acceleration of healing processes without notable side effects.

In the realm of drug design, H-β-HoPhe-OH.HCl serves as a valuable scaffold for developing novel peptidomimetics. Its unique structural features allow for selective binding to target proteins while minimizing off-target interactions. This property is particularly crucial in the development of targeted therapies for diseases such as cancer, where precision is key to maximizing efficacy and reducing systemic toxicity. Researchers are exploring its potential as an antagonist or agonist for various receptors involved in metabolic disorders and neurodegenerative diseases.

The synthesis of H-β-HoPhe-OH.HCl involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, including solid-phase peptide synthesis (SPPS) and enzymatic catalysis, have been employed to optimize the production process. These methods not only enhance efficiency but also minimize environmental impact, aligning with the growing emphasis on sustainable pharmaceutical manufacturing.

The regulatory landscape for compounds like H-β-HoPhe-OH.HCl is continuously evolving, with increasing scrutiny on safety and efficacy. Regulatory bodies such as the FDA and EMA have established stringent guidelines for evaluating new drug candidates. The comprehensive characterization of H-β-HoPhe-OH.HCl, including its physicochemical properties, toxicological profile, and pharmacological activity, is essential for navigating these regulatory pathways successfully.

Future research directions for H-β-HoPhe-OH.HCl include exploring its potential in combination therapies with other bioactive molecules. The synergistic effects of such combinations could lead to more effective treatments for complex diseases like diabetes-related complications and autoimmune disorders. Additionally, investigating its role in gene therapy applications is an exciting frontier that could revolutionize how we approach genetic-based diseases.

The versatility of H-β-HoPhe-OH.HCl extends beyond its therapeutic applications; it also holds promise in industrial biotechnology. Its ability to modulate biological processes makes it a valuable tool in bioprocessing applications, such as enhancing the productivity of microbial strains used in bioremediation or biofuel production.

In conclusion, the compound with CAS number 138165-77-2, specifically the product name H-β-HoPhe-OH.HCl, represents a significant breakthrough in pharmaceutical chemistry. Its unique structural features, combined with its favorable pharmacokinetic properties, make it a versatile molecule with broad applications in medicine and biotechnology. As research continues to uncover new therapeutic potentials, H-β-HoPhe-OH.HCl is poised to play a pivotal role in shaping the future of healthcare solutions.